Cas no 1433975-21-3 (Fmoc-d-4-aph(tbu-cbm)-oh)
Fmoc-d-4-aph(tbu-cbm)-oh Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-D-4-Aph(tBu-CbM)-OH
- Fmoc-D-Aph(tBuCbm)-OH
- Fmoc-D-Aph(tBu-Cbm)-OH
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3-(tert-butyl)ureido)phenyl)propanoic acid
- MFCD30475854
- DB-117717
- CS-0179056
- (2R)-3-[4-(tert-butylcarbamoylamino)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- 1433975-21-3
- FL4E7TL6DM
- AS-58268
- 4-[[[(1,1-Dimethylethyl)amino]carbonyl]amino]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-phenylalanine
- E70921
- D-Phenylalanine, 4-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- AKOS030525171
- (2R)-3-{4-[(tert-butylcarbamoyl)amino]phenyl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- Fmoc-d-4-aph(tbu-cbm)-oh
-
- MDL: MFCD30475854
- Inchi: InChI=1S/C29H31N3O5/c1-29(2,3)32-27(35)30-19-14-12-18(13-15-19)16-25(26(33)34)31-28(36)37-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,31,36)(H,33,34)(H2,30,32,35)/t25-/m1/s1
- InChI Key: ZDEKLTOYUSVJAK-RUZDIDTESA-N
- SMILES: CC(C)(C)NC(=O)NC1=CC=C(C=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
Computed Properties
- Exact Mass: 501.22637110g/mol
- Monoisotopic Mass: 501.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 782
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 117Ų
Fmoc-d-4-aph(tbu-cbm)-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F75470-1g |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 95% | 1g |
¥3610.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F75470-0.5g |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 95% | 0.5g |
¥2460.0 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1106541-5g |
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3-(tert-butyl)ureido)phenyl)propanoic acid |
1433975-21-3 | 95% | 5g |
$800 | 2024-07-23 | |
| Chemenu | CM534499-1g |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM534499-5g |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Key Organics Ltd | AS-58268-0.5G |
(2R)-3-{4-[(tert-butylcarbamoyl)amino]phenyl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1433975-21-3 | >95% | 0.5g |
£229.00 | 2025-02-08 | |
| Key Organics Ltd | AS-58268-1G |
(2R)-3-{4-[(tert-butylcarbamoyl)amino]phenyl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1433975-21-3 | >95% | 1g |
£307.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249726-100mg |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 98% | 100mg |
¥169.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249726-250mg |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 98% | 250mg |
¥223.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249726-1g |
Fmoc-D-Aph(tBuCbm)-OH |
1433975-21-3 | 98% | 1g |
¥324.00 | 2023-11-21 |
Fmoc-d-4-aph(tbu-cbm)-oh Suppliers
Fmoc-d-4-aph(tbu-cbm)-oh Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Fmoc-d-4-aph(tbu-cbm)-oh
Fmoc-d-4-aph(tbu-cbm)-oh: A Comprehensive Overview
Fmoc-d-4-aph(tbu-cbm)-oh, with the CAS number 1433975-21-3, is a highly specialized compound that has garnered significant attention in the fields of synthetic chemistry and drug discovery. This compound is a derivative of the Fmoc (9-fluorenylmethyloxycarbonyl) group, which is widely used as a protecting group in peptide synthesis. The presence of the d-4-aph(tbu-cbm) moiety introduces unique properties that make this compound particularly valuable in advanced chemical research and applications.
The structure of Fmoc-d-4-aph(tbu-cbm)-oh is characterized by its complex architecture, which includes a fluorine atom, a methyl group, and a tertiary butyl group. These substituents contribute to the compound's stability, reactivity, and solubility properties. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel peptide-based therapeutics.
One of the most notable features of Fmoc-d-4-aph(tbu-cbm)-oh is its ability to facilitate precise control over peptide synthesis. The Fmoc group serves as an excellent protecting group due to its stability under basic conditions and its ease of removal under acidic conditions. This property is critical in solid-phase peptide synthesis (SPPS), where controlled deprotection is essential for constructing complex peptide sequences.
Recent advancements in chemical synthesis have further enhanced the utility of Fmoc-d-4-aph(tbu-cbm)-oh. Researchers have demonstrated its effectiveness in synthesizing challenging peptide motifs, including those with non-natural amino acids and post-translational modifications. These findings underscore its role as a versatile building block in modern drug discovery pipelines.
In addition to its role in peptide synthesis, Fmoc-d-4-aph(tbu-cbm)-oh has been explored for its potential in materials science. Its unique electronic and structural properties make it a promising candidate for applications in organic electronics and nanotechnology. Ongoing studies are investigating its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.
The development of efficient synthetic routes for Fmoc-d-4-aph(tbu-cbm)-oh has also been a focal point of recent research. Chemists have developed novel methodologies that improve the yield and purity of this compound, making it more accessible for large-scale applications. These advancements are expected to further drive its adoption in both academic and industrial settings.
In conclusion, Fmoc-d-4-aph(tbu-cbm)-oh (CAS No: 1433975-21-3) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties, combined with recent research breakthroughs, position it as a key player in advancing peptide chemistry, drug discovery, and materials science. As researchers continue to explore its potential, this compound is poised to make significant contributions to various scientific disciplines.
1433975-21-3 (Fmoc-d-4-aph(tbu-cbm)-oh) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)